Methyl 5-(6-Methoxy-3-pyridyl)isoxazole-3-carboxylate

• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol
• IUPAC Name: methyl 5-(6-methoxypyridin-3-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H10N2O4/c1-15-10-4-3-7(6-12-10)9-5-8(13-17-9)11(14)16-2/h3-6H,1-2H3
• InChI Key: VUEJKFFZRZCINM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=CC(=NO2)C(=O)OC

Description

MFCD32708609 is a chemical compound with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable compound in both research and industrial settings.

Preparation Methods

The synthesis of MFCD32708609 involves several steps, including the use of specific reagents and reaction conditions. The preparation method is designed to ensure high yield and purity of the compound. Industrial production methods focus on scalability and cost-effectiveness, often involving large-scale reactors and optimized reaction conditions.

Chemical Reactions Analysis

MFCD32708609 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MFCD32708609 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic pathways. In biology, it is studied for its potential effects on cellular processes. In medicine, it is being investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD32708609 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

MFCD32708609 is unique in its structure and reactivity compared to other similar compounds. Some of the similar compounds include [list of similar compounds]. The uniqueness of MFCD32708609 lies in its specific chemical properties and the range of applications it can be used for.